Cas no 20027-76-3 (1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one)

• Product Name: 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one
• CAS No: 20027-76-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 3881488
• PubChem ID: 3601038
• Update Time: 2025-10-21

1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, 3,4-dihydro-1,1-dimethyl-
• 1,1-Dimethyl-3,4-dihydronaphthalen-2(1H)-one
• 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one
• 1,1-dimethyl-2-tetralone
• 20027-76-3
• CS-0068766
• starbld0001971
• 1,1-DIMETHYL-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE
• AKOS023413447
• 1,1-dimethyl-3,4-dihydro-naphthalen-2-one
• XHMBPLVWLSVQGQ-UHFFFAOYSA-N
• 1,1-dimethyl-3,4-dihydro-2(1H)-naphthalenone
• SCHEMBL2061748
• MFCD00183569
• 1,1-dimethyl-3,4-dihydronaphthalen-2-one
• SY366024

• Inchi： 1S/C12H14O/c1-12(2)10-6-4-3-5-9(10)7-8-11(12)13/h3-6H,7-8H2,1-2H3
• InChI Key： XHMBPLVWLSVQGQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC=CC=2C1(C)C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one

Comprehensive Overview of 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one (CAS No. 20027-76-3)

1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one, with the CAS number 20027-76-3, is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and material science. This compound, often referred to by its systematic name or CAS 20027-76-3, is a derivative of tetrahydronaphthalene, featuring a ketone functional group at the 2-position and two methyl groups at the 1-position. Its unique structural properties make it a versatile building block in synthetic chemistry, particularly for applications requiring stable, aromatic-like frameworks.

The growing interest in 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one is driven by its potential in creating novel fragrance molecules. Perfumers and cosmetic chemists value its ability to impart woody, amber-like notes, which align with the current trend for sustainable and long-lasting scents. Searches for "natural-inspired fragrance compounds" or "sustainable aroma chemicals" often lead to discussions about derivatives like this compound. Its stability under various conditions also makes it a candidate for functional materials, such as polymer additives or coatings, where thermal resistance is critical.

From a synthetic perspective, CAS 20027-76-3 serves as a key intermediate in the production of more complex molecules. Researchers exploring "green chemistry pathways" or "catalytic hydrogenation methods" frequently investigate this compound due to its balanced reactivity. The presence of the ketone group allows for further functionalization, enabling the creation of diverse derivatives for drug discovery or agrochemical applications. Recent publications highlight its role in synthesizing bioactive molecules with potential anti-inflammatory or antimicrobial properties, addressing the global demand for new therapeutic agents.

Analytical characterization of 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one typically involves techniques like GC-MS, NMR, and IR spectroscopy. These methods confirm its purity and structural integrity, which are crucial for industrial applications. Laboratories focusing on "high-purity organic intermediates" or "quality control for specialty chemicals" prioritize such analyses to ensure batch-to-batch consistency. The compound's spectral data is well-documented, facilitating its identification in complex mixtures or reaction monitoring.

Environmental and safety profiles of CAS 20027-76-3 are also topics of interest. While not classified as hazardous under major regulatory frameworks, proper handling guidelines emphasize storage in cool, dry environments to maintain stability. This aligns with industry searches for "stable ketone derivatives" or "non-reactive aromatic compounds," reflecting broader concerns about workplace safety and environmental impact. Its biodegradability and low toxicity make it a preferable choice over more persistent alternatives in fragrance and material applications.

In conclusion, 1,1-dimethyl-1,2,3,4-tetrahydronaphthalen-2-one (CAS No. 20027-76-3) represents a multifaceted compound with expanding applications across industries. Its structural features, combined with evolving synthetic methodologies, position it as a valuable asset in addressing contemporary challenges in sustainable chemistry and functional material design. As research continues, this compound is likely to play an increasingly prominent role in innovation-driven sectors.